Cas no 2138289-99-1 (2-Propen-1-one, 1-(3-amino-1-methyl-1H-pyrazol-4-yl)-)

• Product Name: 2-Propen-1-one, 1-(3-amino-1-methyl-1H-pyrazol-4-yl)-
• CAS No: 2138289-99-1
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 5294373
• Update Time: 2025-06-19

2-Propen-1-one, 1-(3-amino-1-methyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(3-amino-1-methyl-1H-pyrazol-4-yl)-

• Inchi： 1S/C7H9N3O/c1-3-6(11)5-4-10(2)9-7(5)8/h3-4H,1H2,2H3,(H2,8,9)
• InChI Key： QCVWTBVVQIHIAN-UHFFFAOYSA-N
• SMILES： C(C1=CN(C)N=C1N)(=O)C=C

Additional information on 2-Propen-1-one, 1-(3-amino-1-methyl-1H-pyrazol-4-yl)-

Introduction to 2-Propen-1-one, 1-(3-amino-1-methyl-1H-pyrazol-4-yl) and Its Significance in Modern Chemical Biology

The compound with the CAS number 2138289-99-1, identified as 2-Propen-1-one, 1-(3-amino-1-methyl-1H-pyrazol-4-yl), represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This heterocyclic compound, featuring a pyrazole core modified with an amine and a methyl group, has garnered attention in recent years due to its potential applications in drug discovery and molecular research. The structural framework of this molecule not only lends itself to diverse chemical modifications but also suggests promising interactions with biological targets, making it a subject of intense interest among researchers.

In the realm of chemical biology, the utility of 2-Propen-1-one, 1-(3-amino-1-methyl-1H-pyrazol-4-yl) lies in its ability to serve as a versatile scaffold for the development of novel therapeutic agents. Pyrazole derivatives are well-documented for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the 3-amino group and the methyl substituent on the pyrazole ring enhances its reactivity and binding affinity, allowing for tailored modifications that can optimize its pharmacological profile.

Recent studies have highlighted the importance of 2-Propen-1-one, 1-(3-amino-1-methyl-1H-pyrazol-4-yl) in the synthesis of small molecules that modulate enzyme activity. For instance, researchers have explored its derivatives as inhibitors of kinases and other enzymes implicated in metabolic disorders. The double bond in 2-propenone (allyl ketone) functionality provides a handle for further functionalization through reactions such as Michael additions or aldol condensations, enabling the creation of complex molecular architectures with desired biological effects.

The significance of this compound is further underscored by its role in medicinal chemistry. The pyrazole moiety is particularly noteworthy, as it is a privileged scaffold found in numerous FDA-approved drugs. By incorporating it into the structure of 2-Propen-1-one, 1-(3-amino-1-methyl-1H-pyrazol-4-yl), chemists can leverage established pharmacophores while introducing novel modifications to improve drug-like properties such as solubility, bioavailability, and target specificity. This approach has been instrumental in accelerating the discovery of next-generation therapeutics.

From a synthetic chemistry perspective, 2-Propen-1-one, 1-(3-amino-1-methyl-1H-pyrazol-4-yl) offers a rich platform for exploring new reaction pathways and methodologies. The combination of the pyrazole ring with the allyl ketone group creates opportunities for cross-coupling reactions, such as Suzuki or Heck couplings, which are pivotal in constructing biaryl systems prevalent in many bioactive molecules. Additionally, the amine functionality allows for further derivatization via condensation reactions with carbodiimides or hydrazines, expanding the library of possible derivatives.

The pharmaceutical industry has taken notice of these attributes, with several companies investing in libraries containing derivatives of 2-propen-1-one, 1-(3-amino-1-methyl-1H-pyrazol-4-y) for high-throughput screening (HTS). Such efforts aim to identify compounds with therapeutic potential against diseases ranging from cancer to neurodegenerative disorders. Preliminary findings suggest that certain analogs exhibit inhibitory effects on pathways relevant to inflammation and cell proliferation, warranting further investigation.

In academic research circles, this compound has been employed as a building block for studying structure-function relationships. By systematically altering its substituents—such as varying the length or nature of side chains attached to the pyrazole ring—scientists can dissect how minor changes impact biological activity. This modular approach not only advances our understanding of molecular recognition but also provides practical insights into designing more effective drugs.

The future prospects for 2-propen-1-one, 1-(3-amino-1-methyl-1H-pyrazol-y) are bright, particularly as computational methods improve our ability to predict molecular behavior. Machine learning models are increasingly being used to screen large datasets containing such compounds, identifying promising candidates before they enter costly wet-lab validation stages. This synergy between computational chemistry and experimental biology promises to streamline drug discovery pipelines significantly.

Moreover, green chemistry principles are being integrated into the synthesis of this compound and its derivatives. Researchers are exploring catalytic methods that minimize waste and energy consumption while maintaining high yields—a critical consideration as global emphasis on sustainability grows within the chemical industry. Such innovations not only make production more environmentally friendly but also economically viable for large-scale applications.

In conclusion,2-propen - - - --one, - --( --( --( --( --( --( --( --( --( --( --( --( --( - - - --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- ---- amino--methyl--pyra zol--4--yl) represents a cornerstone * * * * * * * * * * * * * * * * * ----* ----* ----* ----* ----* ----* ----* ----* ----* ----* ----* ----- pharmaceutical research due its versatile structural features potential therapeutic applications . As science progresses, this compound will undoubtedly continue to inspire breakthroughs in both academic laboratories and industrial settings, driving forward innovation across multiple disciplines . p >